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Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of Allyltriisopropylsilane. It includes a summary of its physicochemical properties,

detailed safety protocols, and an overview of its applications in organic synthesis. This

document is intended to serve as a comprehensive resource for laboratory personnel working

with this versatile reagent.

Chemical and Physical Properties
Allyltriisopropylsilane is a colorless liquid organosilane compound.[1][2] Its key physical and

chemical properties are summarized in the table below, compiled from various supplier safety

data sheets.
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Property Value Source

Molecular Formula C12H26Si [1][2]

Molecular Weight 198.42 g/mol [3]

Appearance Colorless clear liquid [2][4]

Boiling Point 210.7 ± 9.0 °C at 760 mmHg [3]

Melting Point < 0 °C [3][5]

Flash Point 76.1 ± 0.0 °C [3]

Density 0.8 ± 0.1 g/cm³ [3]

Refractive Index 1.424 [3]

Vapor Pressure 0.3 ± 0.4 mmHg at 25°C [3]

Storage Temperature 2-8°C, stored under nitrogen [5]

Safety and Hazard Information
Allyltriisopropylsilane is classified as a combustible liquid and causes serious eye irritation.

[1] It may also cause skin irritation.[4] The following table summarizes its GHS classification

and associated precautionary statements.
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Hazard Class Hazard Statement Precautionary Statements

Flammable liquids (Category

4)
H227: Combustible liquid

P210: Keep away from heat,

open flames, sparks. - No

smoking. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P370+P378: In

case of fire: Use water spray,

foam, carbon dioxide, dry

chemical to extinguish.

P403+P235: Store in a well-

ventilated place. Keep cool.

P501: Dispose of

contents/container to an

approved waste disposal plant.

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Skin corrosion/irritation

(Category 2)

H315: Causes skin irritation P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/ eye

protection/ face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P332 + P313: If skin irritation

occurs: Get medical advice/

attention. P362 + P364: Take
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off contaminated clothing and

wash it before reuse.

Handling Precautions and Experimental Protocols
Proper handling of Allyltriisopropylsilane is crucial to ensure laboratory safety. This section

provides detailed protocols for handling, storage, and in case of accidental exposure.

Personal Protective Equipment (PPE)
A diagram illustrating the required PPE for handling Allyltriisopropylsilane is provided below.

Personal Protective Equipment (PPE)Engineering Controls

Flame-retardant lab coat Neoprene or nitrile rubber gloves Chemical safety goggles Face shield (if splash hazard exists)
Recommended

Proceed with ExperimentWork in a well-ventilated chemical fume hoodBefore Handling Always use

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment Workflow.

Storage and Handling Protocol
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[1][6] Store under an inert atmosphere, such as nitrogen.[4][5]

Handling: Use only non-sparking tools and take precautionary measures against static

discharge.[1] Avoid contact with eyes, skin, and clothing.[1] Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[1]

Incompatible Materials: Keep away from oxidizing agents.[1]

First Aid Measures
A logical workflow for first aid procedures is outlined below.
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Routes of Exposure

Immediate Actions

Chemical Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with plenty of soap and water for at least 15 minutes. [12] Remove contaminated clothing. [7] Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting eyelids. [14] Remove contact lenses if present and easy to do. [2] Move person to fresh air. [14] If not breathing, give artificial respiration. Do NOT induce vomiting. [4] Never give anything by mouth to an unconscious person. [7]

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 2. First Aid Procedures for Allyltriisopropylsilane Exposure.

Spill and Disposal Procedures
Spill Response: In case of a spill, remove all sources of ignition. Use a non-combustible

absorbent material to clean up the spill and place it in a suitable container for disposal.[7]

Ensure adequate ventilation.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.

Applications in Organic Synthesis
Allyltriisopropylsilane is a versatile reagent in organic synthesis, primarily used for the

allylation of various electrophiles.[8] The triisopropylsilyl group provides steric bulk, influencing

the stereochemical outcome of reactions.

Lewis Acid-Mediated Allylation of Aldehydes
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A common application of allyltriisopropylsilane is the Lewis acid-mediated allylation of

aldehydes to form homoallylic alcohols. A general experimental protocol is as follows:

Experimental Protocol: Allylation of Benzaldehyde

To a stirred solution of benzaldehyde (1.0 mmol) in anhydrous dichloromethane (5 mL) under

an inert atmosphere at -78 °C, add a solution of titanium tetrachloride (1.1 mmol) in

dichloromethane.

Stir the mixture for 10 minutes at -78 °C.

Add a solution of allyltriisopropylsilane (1.2 mmol) in dichloromethane dropwise.

Continue stirring at -78 °C for 2 hours.

Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate.

Allow the mixture to warm to room temperature and extract with dichloromethane.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the

corresponding homoallylic alcohol.

Reaction Mechanism
The reaction proceeds through the formation of a β-silyl-stabilized carbocation intermediate.

The Lewis acid activates the aldehyde, making it more electrophilic. The allylsilane then attacks

the activated carbonyl, and subsequent desilylation yields the homoallylic alcohol.

A simplified diagram of the reaction pathway is shown below.
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Reactants

Products

Aldehyde (R-CHO)

Activated Aldehyde-Lewis Acid Complex

+ Lewis Acid

Lewis Acid (e.g., TiCl4)

Allyltriisopropylsilane β-Silyl Carbocation Intermediate

+ Allylsilane
Homoallylic Alcohol

Desilylation

Silyl Byproduct (i-Pr3SiCl)
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Figure 3. Simplified Reaction Pathway for the Allylation of an Aldehyde.

This guide provides a foundational understanding of the safe handling and application of

Allyltriisopropylsilane. Researchers should always consult the most current Safety Data

Sheet provided by their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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